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Compound of Interest

Compound Name:
S-Adenosyl-L-methionine disulfate

tosylate

Cat. No.: B10765667 Get Quote

Essential Safety and Handling Guide for S-
Adenosyl-L-methionine disulfate tosylate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling S-Adenosyl-L-methionine disulfate tosylate. Adherence

to these procedures is essential for ensuring personal safety and proper disposal.

Chemical Identifier:

Name: S-Adenosyl-L-methionine disulfate tosylate

CAS Number: 97540-22-2

Hazard Summary: S-Adenosyl-L-methionine disulfate tosylate is classified as a corrosive

material that can cause severe skin burns and serious eye damage.[1][2][3] It may also cause

skin and respiratory irritation.[4] Inhalation of dust should be avoided as it can be harmful and

destructive to the tissues of the mucous membranes and upper respiratory tract.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound to minimize exposure

risk.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield (minimum 8-inch).[1][3]

To protect against dust

particles and chemical

splashes that can cause

serious eye damage.[1][2][3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing.[1][5]

To prevent skin contact which

can cause severe burns.[1][2]

Gloves should be inspected

before use and removed using

the proper technique to avoid

contamination.[6]

Respiratory Protection
NIOSH (US) or CEN (EU)

approved respirator.[1][6]

Required when dust formation

is likely or ventilation is

inadequate to prevent

respiratory tract irritation.[4][6]

Operational Plan: Step-by-Step Handling Protocol
Following a systematic workflow is crucial for safe handling.

Preparation:

Ensure the work area is well-ventilated, for instance, by using a chemical fume hood.[3][4]

Verify that an eyewash station and safety shower are readily accessible.[4]

Don all required personal protective equipment as detailed in the table above.[3]

Handling the Compound:

Handle the substance in a manner that avoids the formation of dust and aerosols.[1][3]

Avoid all direct contact with the product.[5]

Wash hands thoroughly with soap and water after handling and before breaks.[1][2][4]
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Storage:

Store the compound in a tightly-closed container.[4][5]

Keep in a cool, dry, and well-ventilated place.[4][5][7] The recommended storage

temperature is -20°C.[4][8]
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Workflow for Handling S-Adenosyl-L-methionine disulfate tosylate

1. Preparation

2. Handling

3. Storage

Ensure Adequate Ventilation

Verify Access to Safety Equipment

Don Required PPE

Avoid Dust Formation

Proceed to Handling

Avoid Direct Contact

Wash Hands After Handling

Keep Container Tightly Closed

After Use

Store at Recommended Temperature (-20°C)

Click to download full resolution via product page

Caption: Workflow for Handling S-Adenosyl-L-methionine disulfate tosylate.
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First Aid and Emergency Procedures
Immediate action is required in case of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or absent, provide artificial respiration

and seek immediate medical attention.[1][4]

Skin Contact

Immediately remove all contaminated clothing.

[2] Wash the affected area with plenty of soap

and water for at least 15 minutes.[1][4] Seek

immediate medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][4] Remove contact

lenses if present and easy to do.[1] Continue

rinsing during transport to the hospital and

consult a physician.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water.[1][4] Never give anything by mouth to an

unconscious person.[1][4] Seek immediate

medical attention.[4]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety.

Product Disposal:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

One approved method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][6]

Contaminated Packaging:
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Dispose of contaminated packaging in the same manner as the unused product.[1][6]

Always consult and adhere to local, state, and federal regulations for chemical waste disposal.

[5]

Quantitative Data
The following toxicological data has been reported for rats.

Toxicity Type Route Species Value

LD50 Oral Rat 3,320 mg/kg[2]

LD50 Subcutaneous Rat 2,579 mg/kg[2]

LD50 Intravenous Rat 998 mg/kg[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10765667#personal-protective-equipment-for-
handling-s-adenosyl-l-methionine-disulfate-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b10765667#personal-protective-equipment-for-handling-s-adenosyl-l-methionine-disulfate-tosylate
https://www.benchchem.com/product/b10765667#personal-protective-equipment-for-handling-s-adenosyl-l-methionine-disulfate-tosylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10765667?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10765667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

